![molecular formula C18H14FNO2S B302144 (5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione](/img/structure/B302144.png)
(5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione
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Overview
Description
(5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a thiazolidinedione derivative that has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of (5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have suggested that it works by inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the metabolism of glucose and lipids. It has also been shown to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its potential anticancer properties. It can be used to study the mechanisms of cancer cell death and inhibition of tumor growth. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on (5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione. One direction is to further investigate its anticancer properties and potential use in cancer treatment. Another direction is to study its effects on other diseases, such as diabetes and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of (5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione has been achieved using various methods. One of the most common methods involves the reaction of 4-fluorobenzylamine with 4-methylbenzaldehyde in the presence of thiosemicarbazide. The resulting product is then cyclized to form the thiazolidinedione derivative. Other methods involve the use of different starting materials and reagents to achieve the same product.
Scientific Research Applications
(5Z)-3-(4-fluorobenzyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione has shown potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anticancer properties and can induce cell death in various cancer cell lines. It has also been shown to inhibit the growth of tumors in animal models.
properties
Molecular Formula |
C18H14FNO2S |
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Molecular Weight |
327.4 g/mol |
IUPAC Name |
(5Z)-3-[(4-fluorophenyl)methyl]-5-[(4-methylphenyl)methylidene]-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C18H14FNO2S/c1-12-2-4-13(5-3-12)10-16-17(21)20(18(22)23-16)11-14-6-8-15(19)9-7-14/h2-10H,11H2,1H3/b16-10- |
InChI Key |
RMAWHYXMHFKRNK-YBEGLDIGSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F |
SMILES |
CC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F |
Canonical SMILES |
CC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F |
Origin of Product |
United States |
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